benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate

• IUPAC Name: benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate
• InChI: InChI=1S/C24H21FN6O4/c1-28-21-20(22(33)29(2)24(28)34)30-12-18(16-8-10-17(25)11-9-16)27-31(23(30)26-21)13-19(32)35-14-15-6-4-3-5-7-15/h3-11H,12-14H2,1-2H3
• InChI Key: OZMVNJCUGQGWCP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CC(=NN(C3=N2)CC(=O)OCC4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C24H21FN6O4
• Molecular Weight: 476.5 g/mol

Description

Benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate is a useful research compound. Its molecular formula is C24H21FN6O4 and its molecular weight is 476.468. The purity is usually 95%.
BenchChem offers high-quality benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition in Acidic Environments

BOPP has been investigated as a corrosion inhibitor for carbon steel (CR/S) in a 1-M HCl medium. The study employed techniques such as potentiodynamic polarization (PDP), electrochemical impedance spectroscopy (EIS), scanning electron microscopy (SEM), and energy-dispersive X-ray spectroscopy (EDX). Key findings include:

• .

CYP1A1 Inhibition for Drug Development

BOPP derivatives have shown promise as inhibitors targeting cytochrome P450 1A1 (CYP1A1) activity. .

Biological Activity: 1,2,4-Triazolo Derivatives

While not directly related to BOPP, 1,2,4-triazine derivatives have been explored for their biological potential. These compounds may have applications in drug discovery and medicinal chemistry. .

Anticancer Properties

Although not explicitly studied for BOPP, related 1,2,4-thiadiazole derivatives have demonstrated cytotoxicity against human cancer cell lines. .

Computational Chemistry and Molecular Dynamics Simulations

Theoretical investigations using density functional theory (DFT) and molecular dynamics simulations (MDs) have explored BOPP’s reactivity and adsorption sites. These computational approaches provide insights into its behavior at the molecular level.